Cas no 2680678-84-4 (tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate)
tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680678-84-4
- tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
- EN300-27718486
- tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate
-
- Inchi: 1S/C20H21FN2O3S/c1-20(2,3)26-19(25)23(11-13-4-7-15(21)8-5-13)12-14-6-9-16-17(10-14)27-18(24)22-16/h4-10H,11-12H2,1-3H3,(H,22,24)
- InChI Key: KRTCASXMWGMHAP-UHFFFAOYSA-N
- SMILES: S1C(NC2=CC=C(C=C12)CN(C(=O)OC(C)(C)C)CC1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 388.12569187g/mol
- Monoisotopic Mass: 388.12569187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 83.9Ų
tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718486-1g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 1g |
$1086.0 | 2023-09-10 | ||
| Enamine | EN300-27718486-5g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 5g |
$3147.0 | 2023-09-10 | ||
| Enamine | EN300-27718486-10g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 10g |
$4667.0 | 2023-09-10 | ||
| Enamine | EN300-27718486-0.05g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 95.0% | 0.05g |
$912.0 | 2025-03-20 | |
| Enamine | EN300-27718486-0.1g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 95.0% | 0.1g |
$956.0 | 2025-03-20 | |
| Enamine | EN300-27718486-0.25g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 95.0% | 0.25g |
$999.0 | 2025-03-20 | |
| Enamine | EN300-27718486-0.5g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 95.0% | 0.5g |
$1043.0 | 2025-03-20 | |
| Enamine | EN300-27718486-1.0g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 95.0% | 1.0g |
$1086.0 | 2025-03-20 | |
| Enamine | EN300-27718486-2.5g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 95.0% | 2.5g |
$2127.0 | 2025-03-20 | |
| Enamine | EN300-27718486-5.0g |
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate |
2680678-84-4 | 95.0% | 5.0g |
$3147.0 | 2025-03-20 |
tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate
Research Brief on tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate (CAS: 2680678-84-4)
The compound tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate (CAS: 2680678-84-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.
Recent studies have focused on the synthesis and characterization of tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate. The compound features a benzothiazole core, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the 4-fluorophenyl and hydroxybenzothiazole moieties suggests potential interactions with biological targets such as enzymes and receptors.
In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, which are key regulators of cellular processes. Preliminary data indicate that it may serve as a lead compound for the development of novel kinase inhibitors, particularly in the context of cancer therapy. However, further optimization of its pharmacokinetic properties, such as solubility and metabolic stability, is required to enhance its therapeutic potential.
Another area of interest is the compound's potential role in neurodegenerative diseases. The benzothiazole scaffold has been previously explored for its neuroprotective effects, and recent research suggests that tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate may modulate pathways involved in oxidative stress and inflammation, which are critical in conditions like Alzheimer's and Parkinson's diseases.
Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between academic and industrial researchers will be essential to advance the development of this compound and its derivatives.
In conclusion, tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities warrant additional studies to fully elucidate its therapeutic potential and optimize its properties for clinical use.
2680678-84-4 (tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)